BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for R-744 (CO2)
In Cooling Systems

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: G-744

Cat. No.: B607584

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of R-744 (Carbon
Dioxide) as a natural refrigerant in cooling systems. The following sections detail its properties,
system architectures, experimental protocols for performance evaluation, and safety
considerations.

Introduction to R-744 (CO2) as a Refrigerant

Carbon dioxide (R-744) is a natural, non-toxic, non-flammable, and environmentally benign
refrigerant with a Global Warming Potential (GWP) of 1 and an Ozone Depletion Potential
(ODP) of 0. Its unique thermodynamic properties, particularly its low critical temperature and
high pressure, necessitate specialized system designs compared to conventional
hydrofluorocarbon (HFC) refrigerants. R-744 is a leading candidate for replacing high-GWP
HFCs in various applications, from commercial refrigeration to specialized cooling in scientific
and pharmaceutical settings.

Physicochemical and Thermodynamic Properties

The properties of R-744 are distinct from conventional refrigerants, most notably its high
operating pressures and low critical temperature of 31.1°C (87.9°F). Above this temperature, it
enters a supercritical state and does not condense at a constant temperature, a process that
occurs in a "gas cooler"” rather than a traditional condenser.
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Table 1: Thermodynamic and Safety Properties of R-744 vs. Common HFCs

Property R-744 (CO2) R-134a R-404A
Molar Mass ( g/mol ) 44.01 102.03 97.6
Boiling Point at 1 atm o
. -78.4 (Sublimation) -26.1 -46.5
Q)
Critical Temperature
. 31.1 101.1 72.1
4
Critical Pressure

7.38 4.06 3.73
(MPa)
Ozone Depletion

_ 0 0 0
Potential (ODP)
Global Warming
Potential (GWP, 100- 1 1430 3922
yr)
ASHRAE Safety
o Al Al Al

Classification
Occupational
Exposure Limit (ppm, 5,000 1,000 1,000
8-hr TWA)

Source: Data compiled from various sources, including ASHRAE Standard 34.

Key Refrigeration Cycles & System Architectures

Due to its unique properties, R-744 is utilized in several system configurations. The two primary
cycles are the transcritical cycle and the cascade cycle.

Transcritical Cycle

When the ambient temperature is near or above R-744's critical point, the system operates in a
transcritical cycle. Heat rejection occurs in a gas cooler at a very high pressure and a variable
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temperature, as the CO2 is in a supercritical state. This is the most common cycle for R-744
systems in moderate to warm climates.
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Caption: Diagram of a single-stage R-744 transcritical refrigeration cycle.

Cascade Cycle

In a cascade system, two independent refrigeration circuits are thermally linked. R-744 is used
in the low-temperature (LT) stage, where its properties are highly favorable. The heat from the
R-744 condenser is absorbed by the evaporator of a high-temperature (HT) stage, which
typically uses a conventional refrigerant like ammonia (R-717) or a low-GWP HFC. This design
avoids the high pressures of the transcritical cycle and is extremely efficient for low-
temperature applications such as ultra-low temperature (ULT) freezers.
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 To cite this document: BenchChem. [Application Notes and Protocols for R-744 (CO2) in
Cooling Systems]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607584#using-r-744-as-a-natural-refrigerant-in-
cooling-systems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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